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Introduction
2-Decylfuran is an organic compound characterized by a furan ring substituted with a ten-

carbon alkyl chain.[1] As a member of the furan family, it holds potential interest for various

scientific disciplines, from flavor and fragrance chemistry to materials science and drug

discovery. The furan nucleus is a crucial scaffold in numerous physiologically active chemicals,

and its derivatives are known to exhibit a wide range of biological activities, including

antibacterial, anti-inflammatory, and anticancer properties.[2][3] 2-Decylfuran, specifically, is

recognized as a flavoring agent and has been identified as a plant metabolite.[4] This guide

provides a comprehensive overview of 2-Decylfuran, consolidating its chemical and physical

properties, outlining a detailed synthesis protocol, discussing its potential biological

significance, and providing essential safety information.
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CAS Number: 83469-85-6[4]

Synonyms:

Furan, 2-decyl-[4]

2-n-decylfuran[4]

FEMA 4090[4]

Molecular Formula: C₁₄H₂₄O[4]

Molecular Weight: 208.34 g/mol [4]

The physical and chemical properties of 2-Decylfuran are summarized in the table below,

providing key data for laboratory and research applications.

Property Value Source(s)

Physical Description
Colorless solid with a spicy,

fatty aroma.
[4]

Boiling Point
264.00 to 266.00 °C @ 760.00

mm Hg
[4]

Melting Point
29.00 to 32.00 °C @ 760.00

mm Hg
[4]

Solubility
Insoluble in water; Soluble in

ethanol.
[4]

Kovats Retention Index
1497.5, 1498.4 (Semi-standard

non-polar)
[4]

Synthesis of 2-Decylfuran
The synthesis of 2-alkylfurans can be achieved through various established organic chemistry

methodologies. One of the most common and reliable methods is the Paal-Knorr furan

synthesis, which involves the acid-catalyzed cyclization of a 1,4-dicarbonyl compound. For the
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synthesis of 2-Decylfuran, the required precursor would be tetradecane-2,5-dione. Below is a

detailed, step-by-step protocol based on this classical and effective approach.

Experimental Protocol: Paal-Knorr Synthesis of 2-
Decylfuran
Objective: To synthesize 2-Decylfuran via the acid-catalyzed cyclization of tetradecane-2,5-

dione.

Materials:

Tetradecane-2,5-dione

p-Toluenesulfonic acid (p-TsOH) or concentrated Sulfuric Acid (H₂SO₄)

Toluene

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Diethyl ether

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Apparatus for column chromatography (silica gel)
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Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, dissolve tetradecane-2,5-dione (1 equivalent) in toluene.

Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid (p-TsOH) (approximately

0.05 equivalents) to the solution.

Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be

monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction

is typically complete within 2-4 hours.

Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.

Carefully neutralize the acid catalyst by adding saturated sodium bicarbonate solution.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl

ether (3 x 50 mL). Combine the organic layers.

Washing: Wash the combined organic layers with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter the drying agent and remove the solvent under reduced pressure

using a rotary evaporator.

Purification: The crude product can be purified by column chromatography on silica gel,

using a gradient of hexane and ethyl acetate as the eluent, to yield pure 2-Decylfuran.
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Synthesis Workflow

Dissolve Tetradecane-2,5-dione in Toluene

Add p-TsOH Catalyst

Heat to Reflux (2-4h)

Cool and Neutralize with NaHCO₃

Extract with Diethyl Ether

Wash with Brine

Dry over MgSO₄

Solvent Removal (Rotovap)

Column Chromatography

Pure 2-Decylfuran
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Caption: Paal-Knorr synthesis workflow for 2-Decylfuran.
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Spectroscopic Data
The structural elucidation of 2-Decylfuran is confirmed by various spectroscopic methods.

Mass Spectrometry (GC-MS): The mass spectrum of 2-Decylfuran shows a top peak at m/z

81, with the second and third highest peaks at m/z 95 and 82, respectively.[4]

¹³C NMR Spectroscopy: A ¹³C NMR spectrum is available for 2-Decylfuran, which can be

used to confirm the carbon skeleton of the molecule.[4] Theoretical studies on similar furan

derivatives can aid in the interpretation of the chemical shifts.[5]

Potential Biological Activity and Applications in
Drug Development
While specific pharmacological studies on 2-Decylfuran are not extensively documented, the

broader class of furan derivatives is of significant interest in medicinal chemistry.[3] Furan-

containing compounds have demonstrated a wide array of biological activities, including:

Antimicrobial Effects: The furan ring is a component of several antimicrobial agents.[2] For

example, nitrofurantoin is a furan derivative used to treat urinary tract infections.[3] Some 2-

vinylfuran derivatives have been shown to inhibit the growth of algae and yeast.[6]

Anti-inflammatory Properties: Certain furan derivatives are known to possess anti-

inflammatory effects.[3]

Anticancer Activity: The furan scaffold is present in compounds that have been investigated

for their antiproliferative effects against various cancer cell lines.[2]

Neuroprotective Potential: Recent reviews highlight the potential of furan-containing

compounds in the context of neurodegenerative diseases, owing to their antioxidant and

anti-inflammatory properties.[7]

The long alkyl chain of 2-Decylfuran imparts significant lipophilicity to the molecule, which

could influence its pharmacokinetic properties, such as membrane permeability and

distribution. In drug design, such modifications can be crucial for reaching specific biological

targets.
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The formation of 2-alkylfurans from the corresponding lipid-derived α,β-unsaturated aldehydes

has been observed, with amino acids potentially catalyzing this reaction under dry-roasting

conditions.[8] This suggests a natural formation pathway in biological systems and food

products, which may have implications for its biological role and safety.

Potential Biological Activities

Furan Core

C₁₄H₂₄O

Antimicrobial

e.g., Nitrofurantoin

Anti-inflammatory Anticancer Neuroprotective

Click to download full resolution via product page

Caption: Potential pharmacological activities of the furan scaffold.

Safety and Handling
As with any chemical compound, proper safety precautions should be taken when handling 2-
Decylfuran. While a specific Material Safety Data Sheet (MSDS) for 2-Decylfuran is not

readily available, general guidelines for handling furan derivatives should be followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Ventilation: Handle in a well-ventilated area or under a chemical fume hood.

Storage: Store in a tightly closed container in a cool, dry place, away from heat and sources

of ignition. Some furan derivatives are light-sensitive and may form explosive peroxides upon

exposure to air, so storage under an inert atmosphere is recommended.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21928831/
https://www.benchchem.com/product/b1601180/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-decylfuran-properties-synthesis-and-potential-applications
https://www.benchchem.com/product/b1601180/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-decylfuran-properties-synthesis-and-potential-applications
https://www.benchchem.com/product/b1601180/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-decylfuran-properties-synthesis-and-potential-applications
https://www.benchchem.com/product/b1601180/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-decylfuran-properties-synthesis-and-potential-applications
https://www.fishersci.com/store/msds?partNumber=AC181110025&productDescription=FURAN+STABILIZED+99%2B%25+2.5LTF&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601180?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and strong

reducing agents.[10]

Toxicity: Furan itself is classified as a possible human carcinogen.[11] While the toxicity of 2-
Decylfuran has not been fully elucidated, it should be handled with care. The Joint

FAO/WHO Expert Committee on Food Additives (JECFA) noted that for some furan

derivatives, there are unresolved toxicological concerns that warrant further investigation into

their metabolism and covalent binding to macromolecules.[4]

Conclusion
2-Decylfuran is a versatile molecule with established use in the flavor industry and potential for

broader applications in chemical and pharmaceutical research. Its synthesis is achievable

through well-established organic chemistry protocols, and its lipophilic nature, conferred by the

decyl chain, makes it an interesting candidate for structure-activity relationship studies in drug

discovery. While further research is needed to fully characterize its biological activities and

toxicological profile, the known pharmacological potential of the furan scaffold suggests that 2-
Decylfuran and its analogues may be fruitful subjects for future investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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